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Compound of Interest

Compound Name: Sucrose, 6-oleate

Cat. No.: B15189569

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sucrose 6-oleate is a sucrose fatty acid ester, a class of non-ionic surfactants with a wide
range of applications in the pharmaceutical, cosmetic, and food industries. Comprising a
hydrophilic sucrose head and a lipophilic oleic acid tail, sucrose 6-oleate exhibits emulsifying,
solubilizing, and stabilizing properties. Its biocompatibility and biodegradability make it an
attractive excipient in drug delivery systems. This technical guide provides a detailed overview
of the chemical structure, physicochemical properties, and a comprehensive experimental
protocol for the regioselective synthesis of sucrose 6-oleate.

Chemical Structure and Formula

Sucrose 6-oleate is a monoester of sucrose, a disaccharide composed of glucose and fructose
units. The oleate group is esterified at the 6-position of the glucose moiety, which is one of the
three primary hydroxyl groups of sucrose. This regioselectivity is crucial for its specific
functional properties.

Chemical Formula: CsoHs4012[1][2]

IUPAC Name: [(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-
bis(hydroxymethyl)oxolan-2-ylJoxy-3,4,5-trihydroxyoxan-2-yljmethyl (92)-octadec-9-enoate[1]
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Molecular Weight: 606.74 g/mol [2]

The structure consists of the sucrose molecule linked to the oleic acid chain via an ester bond
at the C6 position of the glucose ring.

Physicochemical Properties

The physicochemical properties of sucrose 6-oleate are critical for its application in various
formulations. These properties are summarized in the table below.

Property Value References
Melting Point 54-56 °C [3]

Solubility Soluble in Water [3]
Calculated logP 3.8 [1]

Critical Micelle Concentration Varies with chain length of fatty A5]

(CMC) acid

Dependent on the degree of

o N esterification. For monoesters,
Hydrophilic-Lipophilic Balance

it is generally in the higher
(HLB) g y g

range, suitable for oil-in-water

emulsions.

Experimental Protocol: Regioselective Synthesis of
Sucrose 6-Oleate

The following protocol details a modified Mitsunobu reaction for the regioselective synthesis of
6-O-sucrose monoesters. This method offers high regioselectivity for the primary hydroxyl
group at the 6-position of the sucrose molecule.

Materials:
e Sucrose

e Oleic acid
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Triphenylphosphine (PPhs)
Diisopropyl azodicarboxylate (DIAD)
Dry N,N-Dimethylformamide (DMF)
Silica gel for column chromatography

Solvents for chromatography (e.g., chloroform, methanol)

Procedure:

Dissolution of Sucrose: In a round-bottom flask, dissolve sucrose (1 equivalent) in dry DMF
at 70 °C under a nitrogen atmosphere with stirring.

Addition of Reagents: Cool the solution to room temperature. Add triphenylphosphine (2.5
equivalents) and oleic acid (1.5 equivalents) to the flask. Stir the mixture until all solids are
dissolved.

Initiation of Reaction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add diisopropyl
azodicarboxylate (2.5 equivalents) dropwise to the mixture.

Reaction Monitoring: Allow the reaction to proceed at room temperature for 24-30 hours.
Monitor the progress of the reaction by thin-layer chromatography (TLC) until the sucrose is
consumed.

Work-up: After the reaction is complete, concentrate the mixture under reduced pressure to
remove the DMF.

Purification by Column Chromatography:
o Prepare a silica gel column.
o Load the concentrated crude product onto the column.

o Elute the column with a suitable solvent system (e.g., a gradient of chloroform-methanol)
to separate the desired sucrose 6-oleate from by-products and unreacted reagents.
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o Collect the fractions containing the product, as identified by TLC analysis.

o Final Product Isolation: Combine the pure fractions and evaporate the solvent under reduced
pressure to obtain the purified sucrose 6-oleate.

Synthesis Workflow

The following diagram illustrates the key steps in the regioselective synthesis of sucrose 6-
oleate.
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Regioselective synthesis of sucrose 6-oleate workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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